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Abstract

SW083688 is a potent and highly selective small molecule inhibitor of the Thousand-And-One
Kinase 2 (TAOK2), a member of the MAP3K family. This technical guide provides a
comprehensive overview of SW083688, including its chemical properties, mechanism of action,
and the experimental protocols for its characterization. The document details the role of TAOK2
in cellular signaling, particularly the p38 MAPK cascade, and presents this information through
structured data tables and detailed pathway diagrams to support further research and drug
development efforts.

Introduction

Thousand-And-One Kinase 2 (TAOK?2) is a serine/threonine kinase that functions as a MAP3K
(Mitogen-Activated Protein Kinase Kinase Kinase). It plays a crucial role in various cellular
processes by activating the p38 MAP kinase cascade, which is involved in cellular responses to
environmental stress and inflammatory cytokines.[1] Dysregulation of TAOK2 has been
implicated in several pathologies, including neurodevelopmental disorders and cancer, making
it an attractive target for therapeutic intervention.
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SW083688 emerged from a high-throughput screening of a large compound library as a potent
and selective inhibitor of TAOK2.[1] This guide serves as a technical resource for researchers
investigating the therapeutic potential of targeting TAOK2 with SW083688.

Chemical Properties and Data

SW083688 is a small molecule with the CAS number 422281-45-6. Its chemical and physical
properties are summarized in the table below.

Property Value

CAS Number 422281-45-6
Molecular Formula C23H25N305S
Molecular Weight 455.53 g/mol
IC50 (TAOK2) 1.3 uM[2]

Mechanism of Action and Signaling Pathway

SW083688 exerts its biological effects through the selective inhibition of TAOK2 kinase activity.
[2] TAOK2 is an upstream activator of the p38 MAPK signaling pathway. Upon activation by
cellular stress, TAOK2 phosphorylates and activates the MAP2Ks, MKK3 and MKK®6. These, in
turn, phosphorylate and activate p38 MAPK, which then translocates to the nucleus to regulate
the activity of various transcription factors, leading to changes in gene expression involved in
apoptosis, inflammation, and cell cycle regulation.[3][4][5]

The inhibitory action of SW083688 on TAOK2 disrupts this signaling cascade, preventing the
downstream activation of p38 MAPK and its subsequent cellular effects.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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